molecular formula C9H20N2O B7913854 2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine

2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine

Cat. No.: B7913854
M. Wt: 172.27 g/mol
InChI Key: UQECPFDVRYPDRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine is a secondary amine featuring a piperidine ring substituted with a methyl group at the 1-position and an ethoxy-ethylamine side chain at the 4-position. This structure combines a rigid piperidine scaffold with a flexible ethylamine moiety, making it a versatile intermediate in medicinal chemistry.

Properties

IUPAC Name

2-[(1-methylpiperidin-4-yl)methoxy]ethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H20N2O/c1-11-5-2-9(3-6-11)8-12-7-4-10/h9H,2-8,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQECPFDVRYPDRN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(CC1)COCCN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H20N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine typically involves the reaction of 1-methyl-4-piperidone with ethylene oxide under basic conditions to form the intermediate 2-(1-Methyl-piperidin-4-ylmethoxy)-ethanol. This intermediate is then subjected to reductive amination using ammonia or an amine source to yield the final product .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale batch reactions using similar synthetic routes. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and pH to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include N-oxides, amine derivatives, and various substituted piperidine compounds .

Scientific Research Applications

2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Key Observations :

  • Receptor Binding : Compound D () demonstrates that bulky substituents (e.g., bromo-dihydrofuran) significantly alter receptor-binding kinetics compared to smaller groups like methyl or benzyl. This suggests that the ethoxy-ethylamine side chain in the target compound may balance steric hindrance and flexibility for optimal receptor interactions .
  • Synthetic Utility : The compound’s piperidine-ethoxy-ethylamine scaffold is structurally analogous to intermediates in urea and peptide coupling reactions (e.g., ), highlighting its role in synthesizing bioactive molecules .

Pharmacological and Conformational Insights

  • Fluorine Substitution Effects : Studies on 2-(4-fluoro-phenyl)-ethylamine reveal that para-substitution with electronegative groups like fluorine induces conformational rigidity, which can enhance receptor selectivity. This contrasts with the target compound’s methyl-piperidine group, which likely increases rotational freedom .
  • 5-HT2A/2C Receptor Agonists: Compound D () achieves nanomolar affinity for serotonin receptors, whereas benzyl-substituted analogs () show weaker binding. This underscores the importance of substituent size and electronic properties in receptor engagement .

Biological Activity

2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine, also known as a piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, which may contribute to its interactions with various biological targets, including receptors and enzymes. This article provides a comprehensive overview of the biological activity of this compound, supported by research findings and case studies.

Chemical Structure and Properties

The compound's structure can be broken down into key functional groups:

  • Piperidine Ring : A six-membered ring containing one nitrogen atom, which is crucial for its biological activity.
  • Methoxy Group : Enhances lipophilicity and may influence receptor binding.
  • Ethylamine Side Chain : Contributes to the overall polarity and potential interactions with biological macromolecules.

The mechanism of action of 2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine involves its ability to interact with specific receptors and enzymes. The piperidine moiety is known for forming hydrogen bonds and hydrophobic interactions, which are essential for binding to target proteins. Research indicates that compounds with similar structures can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors .

Antimicrobial Activity

Recent studies have highlighted the potential of piperidine derivatives, including 2-(1-Methyl-piperidin-4-ylmethoxy)-ethylamine, as inhibitors of Mycobacterium tuberculosis (Mtb). For instance, structure-activity relationship (SAR) studies have identified piperidine derivatives that exhibit significant inhibitory effects on MenA, an enzyme critical for Mtb survival under hypoxic conditions. These derivatives demonstrated IC50 values ranging from 13 to 22 μM, indicating promising antimicrobial properties .

Neuropharmacological Effects

Piperidine derivatives have also been investigated for their neuropharmacological effects. In vitro studies suggest that such compounds can act as dopamine D2 receptor antagonists, which are vital in the treatment of various neurological disorders. For example, a related study synthesized new piperazine derivatives that showed high affinity for D2 receptors (Ki = 54 nM), suggesting that similar modifications in the piperidine structure could enhance receptor binding and efficacy .

Case Study 1: Antitubercular Activity

A recent investigation focused on the development of novel MenA inhibitors based on piperidine scaffolds. The study synthesized a library of compounds and evaluated their potency against Mtb. The findings revealed that specific modifications in the piperidine structure significantly improved both potency and pharmacokinetic properties, making these compounds suitable candidates for further development as antitubercular agents .

Case Study 2: Dopamine Receptor Interaction

Another study explored the interaction of piperidine derivatives with dopamine receptors. Through molecular docking simulations and competitive displacement assays, researchers identified key interactions between the piperidine moiety and receptor binding sites. This work underscores the potential of such compounds in developing treatments for conditions like schizophrenia and Parkinson's disease .

Data Table: Biological Activity Summary

Activity Type Target IC50/Ki Value Reference
AntimicrobialMycobacterium tuberculosis13–22 μM
Dopamine D2 ReceptorD2 DARKi = 54 nM
General PharmacologicalVarious Enzymes/ReceptorsNot specified

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.